Cas no 90767-48-9 (2,4(1H,3H)-Pyrimidinedione,5-chloro-6-phenyl-)

2,4(1H,3H)-Pyrimidinedione,5-chloro-6-phenyl- structure
90767-48-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-chloro-6-phenyl-
CAS No:90767-48-9
MF:C10H7ClN2O2
MW:222.627781152725
CID:816159
PubChem ID:246009
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-chloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-chloro-6-phenyl-
    • 5-chloro-6-phenyl-1H-pyrimidine-2,4-dione
    • DTXSID80289013
    • NSC58567
    • 5-chloro-6-phenylpyrimidine-2,4(1h,3h)-dione
    • 90767-48-9
    • NSC-58567
    • Inchi: 1S/C10H7ClN2O2/c11-7-8(6-4-2-1-3-5-6)12-10(15)13-9(7)14/h1-5H,(H2,12,13,14,15)
    • InChI Key: CWHCSHQEUCLQTF-UHFFFAOYSA-N
    • SMILES: ClC1C(NC(NC=1C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 222.0196052g/mol
  • Monoisotopic Mass: 222.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2Ų
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